Cas no 2034586-88-2 (2-({8-(tert-butoxy)carbonyl-8-azabicyclo3.2.1octan-3-yl}sulfonyl)acetic acid)

• Product Name: 2-({8-(tert-butoxy)carbonyl-8-azabicyclo3.2.1octan-3-yl}sulfonyl)acetic acid
• CAS No: 2034586-88-2
• MF: C₁₄H₂₃NO₆S
• MW: 333.400523424149
• CID: 6442499
• PubChem ID: 119106463
• Update Time: 2025-06-08

2-({8-(tert-butoxy)carbonyl-8-azabicyclo3.2.1octan-3-yl}sulfonyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({8-(tert-butoxy)carbonyl-8-azabicyclo3.2.1octan-3-yl}sulfonyl)acetic acid
• 2-((8-(tert-butoxycarbonyl)-8-azabicyclo[3.2.1]octan-3-yl)sulfonyl)acetic acid
• 2034586-88-2
• 2-({8-[(tert-butoxy)carbonyl]-8-azabicyclo[3.2.1]octan-3-yl}sulfonyl)acetic acid
• AKOS026681483
• 2-[[8-[(2-methylpropan-2-yl)oxycarbonyl]-8-azabicyclo[3.2.1]octan-3-yl]sulfonyl]acetic acid
• F2167-4218

• Inchi： 1S/C14H23NO6S/c1-14(2,3)21-13(18)15-9-4-5-10(15)7-11(6-9)22(19,20)8-12(16)17/h9-11H,4-8H2,1-3H3,(H,16,17)
• InChI Key： JQCNCGLKJXRZEF-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)(C1CC2CCC(C1)N2C(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 333.12460863g/mol
• Monoisotopic Mass: 333.12460863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 109Ų

Additional information on 2-({8-(tert-butoxy)carbonyl-8-azabicyclo3.2.1octan-3-yl}sulfonyl)acetic acid

Introduction to 2-({8-(tert-butoxy)carbonyl-8-azabicyclo3.2.1octan-3-yl}sulfonyl)acetic acid (CAS No. 2034586-88-2)

2-({8-(tert-butoxy)carbonyl-8-azabicyclo3.2.1octan-3-yl}sulfonyl)acetic acid, identified by the CAS number 2034586-88-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate bicyclic structure, which incorporates a sulfonyl group and an acetic acid moiety, making it a versatile intermediate in the development of novel therapeutic agents.

The molecular framework of this compound features a bicyclo3.2.1octane core, which is a fused tricyclic system consisting of three rings with varying sizes. The presence of an 8-(tert-butoxy)carbonyl group at the 8-position of the bicyclic scaffold not only enhances the stability of the molecule but also provides a site for further functionalization, making it a valuable building block in synthetic chemistry.

The sulfonyl group, positioned at the 3-position of the bicyclic system, introduces polarity and reactivity to the molecule, facilitating its incorporation into more complex structures. This feature is particularly useful in medicinal chemistry, where sulfonyl groups are frequently employed due to their ability to modulate biological activity through interactions with target proteins and enzymes.

In recent years, there has been growing interest in the development of bicyclic scaffolds as pharmacophores in drug discovery. These structures often exhibit favorable pharmacokinetic properties, including improved solubility and metabolic stability, which are critical factors in the design of successful therapeutic agents. The compound in question, with its well-defined bicyclo3.2.1octane core, aligns with this trend and represents a promising candidate for further exploration.

The acetic acid moiety at one end of the molecule provides an acidic proton, which can be utilized in various chemical reactions, such as esterification or amidation, to tailor its properties for specific applications. This flexibility makes it an attractive candidate for use in combinatorial chemistry libraries and high-throughput screening campaigns aimed at identifying novel bioactive compounds.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of complex cyclic compounds like 2-({8-(tert-butoxy)carbonyl-8-azabicyclo3.2.1octan-3-yl}sulfonyl)acetic acid. Techniques such as transition metal-catalyzed cyclizations and enzymatic resolutions have significantly improved yields and purity levels, making it more accessible for research applications.

The pharmaceutical industry has been particularly interested in sulfonyl-containing compounds due to their broad spectrum of biological activities. These include antidiabetic effects, anti-inflammatory properties, and potential applications in central nervous system disorders. The unique structural features of CAS No. 2034586-88-2 position it as a key intermediate for synthesizing derivatives with enhanced pharmacological profiles.

One notable application of this compound is in the synthesis of protease inhibitors, which are crucial for treating diseases such as HIV/AIDS and cancer. The sulfonyl group can interact with the active sites of proteases, thereby inhibiting their activity and disrupting pathogenic processes. The tert-butoxy carbonyl group also serves as a protective group during synthesis, allowing for selective deprotection steps that refine the final product's structure.

Another area where this compound shows promise is in the development of neuroprotective agents. Bicyclic scaffolds have been shown to cross the blood-brain barrier effectively, making them suitable candidates for treating neurological disorders. The combination of a sulfonyl group and an acetic acid moiety may enhance binding affinity to neural receptors, leading to improved therapeutic outcomes.

Furthermore, research has indicated that modifications to the bicyclo3.2.1octan-3-yl core can significantly influence biological activity. By varying substituents on this scaffold, chemists can fine-tune properties such as solubility, lipophilicity, and metabolic stability, which are essential for drug development.

In conclusion,2-({8-(tert-butoxy)carbonyl-8-azabicyclo3.2.1octan-3-yl}sulfonyl)acetic acid (CAS No. 2034586-88-2) represents a structurally fascinating and functionally versatile compound with significant potential in pharmaceutical research and drug development. Its unique combination of features makes it an invaluable tool for synthetic chemists and medicinal chemists alike.